Opposing Functional Effects at HS α4β2 nAChRs: PAM Activation vs. Antagonist Inhibition
At high-sensitivity (HS) α4β2 nAChRs, dexmecamylamine (TC-5214) and its antipode TC-5213 exert functionally opposite effects. TC-5214 potentiates (increases) agonist-induced activation of HS α4β2 receptors, whereas TC-5213 inhibits (suppresses) agonist-induced activation [1]. This qualitative difference—positive modulation versus antagonism—represents a fundamental divergence in mechanism that is not addressable by dose titration.
| Evidence Dimension | Functional modulation of agonist-induced activation at HS α4β2 nAChRs |
|---|---|
| Target Compound Data | Potentiation of agonist-induced activation |
| Comparator Or Baseline | TC-5213 [R-(-)-mecamylamine]: Inhibition of agonist-induced activation |
| Quantified Difference | Opposite functional polarity; qualitative divergence in mechanism |
| Conditions | Human HS α4β2 nAChRs expressed in subclonal human epithelial 1 (SH-EP1) cells; patch-clamp electrophysiology |
Why This Matters
Selecting TC-5213 or the racemate in place of TC-5214 for HS α4β2-targeted studies will produce the opposite intended pharmacological effect (inhibition rather than potentiation), invalidating the experimental hypothesis.
- [1] Fedorov NB, Benson LC, Graef J, Lippiello PM, Bencherif M. Differential Pharmacologies of Mecamylamine Enantiomers: Positive Allosteric Modulation and Noncompetitive Inhibition. J Pharmacol Exp Ther. 2009;328(2):525-532. View Source
